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Cat. No.: B078028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Procion dyes are a class of reactive dyes, widely recognized for their application in textile

dyeing and, notably within the scientific community, as fluorescent tracers in biological

research. The term "Procion Yellow" encompasses a variety of distinct chemical entities, each

with its own specific set of physicochemical properties. These dyes are characterized by their

ability to form covalent bonds with substrates, a feature that has been harnessed for the stable

labeling of cells and tissues. This guide provides a detailed overview of the core

physicochemical properties of several common Procion Yellow variants, outlines generalized

experimental protocols for their characterization, and presents a typical workflow for their

application in cellular imaging.

Physicochemical Properties of Procion Yellow
Variants
The properties of Procion Yellow dyes vary depending on their specific chemical structure.

The following tables summarize the available quantitative data for several common variants.

Table 1: Procion Golden Yellow H-R
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Property Value Reference

CI Name Reactive Orange 12 [1]

Molecular Formula C₂₉H₁₈Cl₂N₆O₁₀S₃ [2]

Molecular Weight 793.58 g/mol [2]

CAS Number 70210-21-8 [2]

Appearance Yellow-brown powder [1]

Solubility in Water
100 g/L at 20°C, 200 g/L at

50°C
[1]

Absorption Maximum (λmax) 420 nm [3]

Table 2: Procion Yellow H-E3G

Property Value Reference

CI Name Reactive Yellow 81 [4][5]

Molecular Formula C₅₂H₃₄Cl₂N₁₈O₂₀S₆·6Na [6][7][8]

CAS Number 59112-78-6 [6][7][8]

Appearance Pale yellow powder [9]

Solubility in Water 200 g/L at 50°C [9]

Absorption Maximum (λmax) 270 nm [6]

Table 3: Procion Yellow MX-8G (Reactive Yellow 86)
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Property Value Reference

CI Name Reactive Yellow 86 [10][11]

Molecular Formula C₁₈H₁₄Cl₂N₈Na₂O₉S₂ [10][12]

Molecular Weight 667.37 g/mol [10]

CAS Number 61951-86-8 [10][13]

Appearance Yellow powder [10]

Solubility in Water 30 g/L at 50°C [10]

Absorption Maximum (λmax) 425 nm [14]

Excitation Maximum (General) 470 nm [15][16]

Emission Maximum (General) 600 nm [15][16]

Table 4: Procion Yellow M-R (Reactive Yellow 4)

Property Value Reference

CI Name C.I. Reactive Yellow 4 [17]

Molecular Formula C₂₀H₁₂Cl₂N₆Na₂O₆S₂ [17]

Molecular Weight 613.4 g/mol [17]

CAS Number 12226-45-8 [17]

Appearance Deep yellow powder [18]

Solubility in Water 40 g/L at 50°C [18]

Table 5: Procion Yellow MX-4R (Reactive Yellow 14)
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Property Value Reference

CI Name C.I. Reactive Yellow 14 [19]

Molecular Formula C₂₀H₁₉ClN₄Na₂O₁₁S₃ [1][19]

Molecular Weight 669.02 g/mol [19]

CAS Number 18976-74-4 [1][19]

Appearance Yellow powder [19]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of each

specific Procion Yellow dye are not extensively published. However, the following section

outlines generalized methodologies for key experiments based on standard analytical

techniques.

Determination of Absorption and Emission Spectra
Objective: To determine the wavelengths of maximum absorption and emission, which are

crucial for fluorescence microscopy and spectroscopy applications.

Methodology:

Preparation of Stock Solution: A stock solution of the Procion Yellow dye is prepared by

dissolving a known mass of the dye powder in a suitable solvent, typically distilled water or a

buffer solution (e.g., phosphate-buffered saline, PBS), to a concentration of approximately 1

mg/mL.

Preparation of Working Solutions: A series of dilutions are made from the stock solution to

obtain working concentrations in the micromolar range.

Absorption Spectroscopy:

A UV-Visible spectrophotometer is calibrated using the solvent as a blank.
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The absorbance of each working solution is measured across a wavelength range of

approximately 200-700 nm.

The wavelength of maximum absorbance (λmax) is identified from the resulting spectrum.

Fluorescence Spectroscopy:

A spectrofluorometer is used for this measurement.

The excitation wavelength is set to the determined λmax.

The emission spectrum is recorded over a wavelength range starting from the excitation

wavelength to approximately 700 nm.

The wavelength of maximum emission is identified from the emission spectrum.

Determination of Molar Absorptivity (Extinction
Coefficient)
Objective: To quantify the light-absorbing capacity of the dye at a specific wavelength.

Methodology:

Preparation of Standard Solutions: A series of solutions of the Procion Yellow dye with

accurately known concentrations are prepared.

Spectrophotometric Measurement: The absorbance of each standard solution is measured at

the λmax using a spectrophotometer with a cuvette of a known path length (typically 1 cm).

Calculation: The molar absorptivity (ε) is calculated using the Beer-Lambert law: A = εcl,

where A is the absorbance, c is the molar concentration, and l is the path length of the

cuvette. A plot of absorbance versus concentration should yield a straight line with a slope

equal to εl.

Determination of Fluorescence Quantum Yield
Objective: To determine the efficiency of the fluorescence process.
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Methodology:

Selection of a Standard: A fluorescent standard with a known quantum yield and with

absorption and emission spectra that overlap with the Procion Yellow dye is chosen (e.g.,

fluorescein or rhodamine 6G).

Spectroscopic Measurements: The absorbance and fluorescence emission spectra of both

the Procion Yellow sample and the standard are recorded under identical experimental

conditions (excitation wavelength, solvent, temperature). The absorbance of the sample and

the standard at the excitation wavelength should be kept low (typically < 0.1) to avoid inner

filter effects.

Calculation: The quantum yield (Φ) of the Procion Yellow dye is calculated using the

following equation:

Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample /

n_standard)²

where I is the integrated fluorescence intensity, A is the absorbance at the excitation

wavelength, and n is the refractive index of the solvent.

Mandatory Visualizations
Experimental Workflow for Cellular Labeling with
Procion Yellow
The following diagram illustrates a typical workflow for labeling live cells with a Procion Yellow
dye for subsequent fluorescence microscopy analysis.
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Workflow for Cell Labeling with Procion Yellow

Preparation

Labeling
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Caption: A generalized workflow for vital cell staining using Procion Yellow.
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Logical Relationship of Physicochemical Properties and
Applications
This diagram illustrates how the fundamental physicochemical properties of Procion Yellow
dyes influence their suitability for various research applications.

Relationship of Properties to Applications

Physicochemical Properties

Research Applications

Chemical Structure

SolubilityAbsorption & Emission Spectra Reactivity
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Quantum Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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